![molecular formula C6H14ClNO B1400741 trans-3-Hydroxy-4-methylpiperidine hydrochloride CAS No. 374794-74-8](/img/structure/B1400741.png)
trans-3-Hydroxy-4-methylpiperidine hydrochloride
Overview
Description
Trans-3-Hydroxy-4-methylpiperidine hydrochloride is a chemical compound with the CAS Number: 374794-74-8 . It has a molecular weight of 151.64 and its IUPAC name is (3R,4S)-4-methylpiperidin-3-ol hydrochloride . It is a white solid and is typically stored at 0-8°C .
Molecular Structure Analysis
The InChI code for this compound is1S/C6H13NO.ClH/c1-5-2-3-7-4-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m0./s1
. This indicates the specific arrangement of atoms in the molecule. Physical And Chemical Properties Analysis
This compound is a white solid . It has a molecular weight of 151.64 . It is typically stored at 0-8°C .Scientific Research Applications
Molecular Structure and Crystal Formation Studies on bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride revealed the formation of cocrystals belonging to the monoclinic system with a C 2/c space group. The structure exhibits a chair conformation of the piperidinium ring, with the hydroxyl group occupying equatorial or axial positions in a disordered structure. This formation involves various types of hydrogen bonds and interactions, contributing to the stabilization and formation of infinite zigzag chains (Dega-Szafran et al., 2006).
Vibrational Spectra Analysis The vibrational spectra of two polymorphic crystals of 4-hydroxy-1-methylpiperidine betaine hydrochloride were studied using X-ray diffraction and DFT methods. This study provided insights into the molecular geometries, harmonic frequencies, and intensities of vibrational bands, aiding in the unequivocal assignment of experimental infrared bands (Szafran et al., 2008).
Safety and Hazards
Properties
IUPAC Name |
(3S,4R)-4-methylpiperidin-3-ol;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-5-2-3-7-4-6(5)8;/h5-8H,2-4H2,1H3;1H/t5-,6-;/m1./s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZSCYLJBBWUCBZ-KGZKBUQUSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCNCC1O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CCNC[C@H]1O.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.